5-amino-1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxamide
Description
5-amino-1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxamide (abbreviated as 5-ABT) is an organic compound that has been extensively studied in recent years due to its potential applications in scientific research. 5-ABT belongs to the family of triazoles, which are heterocyclic compounds containing three nitrogen atoms in a ring structure. It is a versatile compound that can be synthesized in a variety of ways and has been used in a wide range of applications, from drug discovery to materials science.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound serves as a precursor in the synthesis of various heterocyclic compounds. Heterocycles are crucial in medicinal chemistry due to their presence in numerous pharmaceuticals. The triazole ring, in particular, is a component in many drugs due to its stability and versatile binding properties .
Antimicrobial Agents
Research indicates that triazole derivatives exhibit significant antimicrobial activity. The bromophenyl group in this compound can be modified to enhance its interaction with bacterial enzymes, potentially leading to the development of new antibiotics .
Agricultural Chemicals
In agriculture, triazole derivatives are explored for their potential use as fungicides and plant growth regulators. The bromophenyl moiety can be tailored to create compounds that target specific fungal pathogens threatening crops .
Material Science
The compound’s robust structure makes it suitable for creating advanced materials. For instance, it can be used in the design of organic semiconductors or as a building block for high-performance polymers with specific electronic properties .
Biochemical Research
In biochemistry, this compound can be utilized to study enzyme inhibition, particularly in enzymes that contain a triazole-binding domain. This can further our understanding of enzyme mechanisms and aid in drug design .
Pharmacological Studies
Pharmacologically, the compound’s core structure can be modified to produce derivatives with potential therapeutic effects. It could lead to the discovery of novel treatments for various diseases, given the importance of triazole derivatives in pharmacology .
properties
IUPAC Name |
5-amino-1-(4-bromophenyl)triazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN5O/c10-5-1-3-6(4-2-5)15-8(11)7(9(12)16)13-14-15/h1-4H,11H2,(H2,12,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYCFNTNZKIKTJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=C(N=N2)C(=O)N)N)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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